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Compound of Interest

Compound Name: ER-27319

Cat. No.: B1623812 Get Quote

For researchers and drug development professionals handling ER-27319, a potent and

selective Syk kinase inhibitor, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility.[1][2][3] This guide provides essential safety information

and a step-by-step plan for the appropriate disposal of ER-27319, aligning with best practices

in chemical waste management.

Core Safety and Handling Protocols
ER-27319, also known as ER-27319 maleate, is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[4] Therefore, stringent adherence to safety

protocols is mandatory to minimize exposure and prevent environmental contamination.

Personal Protective Equipment (PPE): Always use appropriate personal protective equipment

when handling ER-27319. This includes:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Protective gloves.[4]

Body Protection: Impervious clothing.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the

compound in powder form to avoid dust and aerosol formation.[4][5]
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[5] An accessible safety shower and eye wash station must be readily

available.[4][5]

Quantitative Data Summary
The following table summarizes the key quantitative data available for ER-27319 maleate.

Property Value Reference

Molecular Formula C18H20N2O.C4H4O4
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 396.17 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Solubility in Water 75 mM
--INVALID-LINK--, --INVALID-

LINK--

Solubility in DMSO 100 mM
--INVALID-LINK--, --INVALID-

LINK--

Storage Temperature
Powder: -20°C; In solvent:

-80°C
--INVALID-LINK--

IC50 for TNF-α production 10 µM
--INVALID-LINK--, --INVALID-

LINK--

Experimental Protocols
While specific protocols for the chemical neutralization of ER-27319 for disposal are not

detailed in the available safety data sheets, the following general procedure for handling and

waste collection should be followed.

Step-by-Step Disposal Procedure:

Segregation: All waste containing ER-27319, including unused product, contaminated

consumables (e.g., pipette tips, tubes), and personal protective equipment, must be

segregated from general laboratory waste.
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Containerization: Place all ER-27319 waste into a designated, clearly labeled, and sealed

container. The container should be appropriate for hazardous chemical waste.

Labeling: The waste container must be labeled with the full chemical name ("ER-27319
maleate"), the relevant hazard symbols (e.g., "Harmful," "Dangerous for the environment"),

and the date of waste accumulation.

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste storage area, away from incompatible materials such as strong acids,

alkalis, and oxidizing agents.[4]

Disposal: Arrange for the collection and disposal of the waste through an approved and

licensed waste disposal company. Provide the waste disposal company with a copy of the

Safety Data Sheet for ER-27319. Do not dispose of ER-27319 down the drain or in general

trash.[4]

In the event of a spill, cover the spillage with a suitable absorbent material, sweep it up, and

place it in an appropriate container for disposal as described above.[5]

Visualizing Key Processes
To further clarify the procedural and biological context of ER-27319, the following diagrams

illustrate the recommended disposal workflow and the compound's mechanism of action.
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Caption: A workflow diagram illustrating the proper procedure for the disposal of ER-27319.
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Caption: The signaling pathway of ER-27319, showing its inhibitory effect on Syk kinase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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